1-Ethynyl-3-methoxy-5-methylbenzene

• IUPAC Name: 1-ethynyl-3-methoxy-5-methylbenzene
• InChI: InChI=1S/C10H10O/c1-4-9-5-8(2)6-10(7-9)11-3/h1,5-7H,2-3H3
• InChI Key: FDAXYPIZQNIRGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC)C#C
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol

Description

1-Ethynyl-3-methoxy-5-methylbenzene is a valuable aromatic alkyne building block in organic synthesis and medicinal chemistry research. Compounds featuring ethynyl, methoxy, and methyl substituents on a benzene ring are frequently employed in the development of novel therapeutic agents and advanced materials. The methoxy group is a prevalent pharmacophore in approved drugs, often utilized to optimize a compound's properties by acting as a hydrogen bond acceptor, influencing the molecule's conformation, and modulating its metabolic profile . The ethynyl group provides a versatile handle for further chemical transformations, most notably in metal-catalyzed coupling reactions such as the Sonogashira reaction, which is pivotal for constructing conjugated molecular architectures. Researchers leverage this compound as a core scaffold to develop potential candidates for various disease areas. The presence of multiple substituents allows for fine-tuning of steric and electronic properties, making it a versatile intermediate in structure-activity relationship (SAR) studies. Handling this compound requires appropriate safety precautions. As a research chemical, it is intended for use by qualified laboratory professionals. This product is For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Comparison with Similar Compounds

Substituent Variations and Structural Analogues

Table 1: Structural and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
1-Ethynyl-3-methoxy-5-methylbenzene	C₁₀H₁₀O	134.19	Ethynyl, Methoxy, Methyl
1-Bromo-3-methoxy-5-methylbenzene	C₈H₉BrO	201.06	Bromo, Methoxy, Methyl
1-(Ethylthio)-3-methoxy-5-methylbenzene	C₁₀H₁₄OS	182.28	Ethylthio, Methoxy, Methyl
1-Ethynyl-3-methyl-5-trifluoromethylbenzene	C₁₀H₇F₃	184.16	Ethynyl, Methyl, Trifluoromethyl

Key Observations :

• Brominated analogues (e.g., 1-bromo-3-methoxy-5-methylbenzene) are heavier due to bromine’s atomic mass and serve as precursors for cross-coupling reactions .
• Sulfur-containing derivatives (e.g., ethylthio substituent) exhibit higher molecular weights and altered solubility profiles due to sulfur’s polarizability .
• Trifluoromethyl groups introduce strong electron-withdrawing effects, contrasting with the methoxy group’s electron-donating nature in the target compound .

Electronic Effects and Reactivity

Table 2: Substituent Electronic Effects

Substituent	Type (EDG/EWG)	Effect on Aromatic Ring	Common Reactions
Methoxy (-OCH₃)	EDG	Activates ring for electrophilic substitution	Nitration, sulfonation
Ethynyl (-C≡CH)	EWG	Deactivates ring; directs meta	Sonogashira coupling, hydrogenation
Bromo (-Br)	EWG	Deactivates ring; directs meta	Nucleophilic substitution
Trifluoromethyl (-CF₃)	EWG	Strong deactivation; directs meta	Fluorine-specific reactions

Reactivity Highlights :

• The ethynyl group enables palladium-catalyzed cross-coupling (e.g., Sonogashira) to form conjugated systems, unlike brominated analogues, which undergo SNAr or Suzuki-Miyaura reactions .
• Methoxy groups enhance electrophilic substitution at activated positions (e.g., para to -OCH₃), while trifluoromethyl groups suppress such reactivity .

Preparation Methods

Palladium-Catalyzed Synthesis

A representative procedure involves reacting 3-methoxy-5-methyl-1-iodobenzene with a terminal alkyne, typically ethynyltrimethylsilane, under inert conditions. The reaction employs a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst in a mixed solvent system of tetrahydrofuran (THF) and triethylamine. Key parameters include:

• Catalyst Loading : 2–5 mol% Pd and 10 mol% CuI.

• Temperature : 60–80°C for 12–24 hours.

• Yield : 70–85% after deprotection of the trimethylsilyl group.

The mechanism proceeds through oxidative addition of the aryl iodide to Pd(0), followed by transmetallation with the copper-acetylide intermediate. Reductive elimination yields the desired product.

Solvent and Catalyst Variations

Alternative solvents and catalysts have been explored to enhance efficiency:

Solvent	Catalyst System	Yield	Reference
Dimethylformamide	PdCl₂(PPh₃)₂ / CuI	78%
Toluene	Pd(OAc)₂ / XPhos	82%
Acetonitrile	PdCl₂(dppf) / CuI	68%

Polar aprotic solvents like DMF improve solubility of aryl halides, while bulky ligands (XPhos) suppress homocoupling byproducts. Lower yields in acetonitrile correlate with competitive coordination of the solvent to palladium.

Gold-Catalyzed Cyclization

Gold(I) complexes offer a complementary route via cycloisomerization of propargyl ether precursors. This method avoids stoichiometric bases and enables milder conditions.

Reaction Protocol

A dichloromethane solution of 4-chloro-1-ethynyl-2-(methoxy(phenyl)methyl)benzene is treated with AuCl(t-Bu₂P(o-biphenyl)) (5 mol%) and NaBARF (5 mol%) at room temperature. The reaction completes within 30 minutes, affording 1-ethynyl-3-methoxy-5-methylbenzene in 90% yield after column purification.

Mechanistic Insights

The gold catalyst activates the alkyne toward nucleophilic attack by the methoxy group, inducing cyclization to form the benzene ring. The use of NaBARF as a non-coordinating anion enhances electrophilicity at the gold center, accelerating the transformation.

Optimization and Comparative Analysis

Temperature and Atmosphere Control

Sonogashira reactions require strict oxygen-free conditions to prevent oxidative homocoupling of alkynes. In contrast, gold-catalyzed methods proceed efficiently under ambient atmosphere, simplifying operational complexity.

Byproduct Management

Common byproducts across methods include:

• Homocoupled alkynes (e.g., diynes): Mitigated by using excess aryl halide and low catalyst loading.

• Dehalogenated arenes : Reduced by optimizing the Pd/Cu ratio to minimize β-hydride elimination.

Challenges and Industrial Scalability

While laboratory-scale syntheses achieve high yields, industrial production faces hurdles:

• Cost of Palladium : Recycling catalysts remains critical for economic viability.

• Purification Complexity : Silica gel chromatography is impractical for large batches; distillative or recrystallization methods are under investigation.

Emerging Methodologies

Recent advances include photoredox-mediated couplings and electrochemical synthesis, which promise reduced metal loading and greener solvents. However, these methods remain exploratory for 1-ethynyl-3-methoxy-5-methylbenzene .